Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H17NO3 B1336704 tert-Butyl methyl(3-oxopropyl)carbamate CAS No. 273757-11-2

tert-Butyl methyl(3-oxopropyl)carbamate

Cat. No. B1336704
CAS RN: 273757-11-2
M. Wt: 187.24 g/mol
InChI Key: JBAKABOTZNERRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07119109B2

Procedure details

Dimethylsulfoxide (6.22 ml, 87.6 mmol) was dissolved in dry dichloromethane (100 ml) under nitrogen and the solution was cooled to −78° C. with stirring. Oxalyl chloride (3.95 ml, 45.4 mmol) was then added dropwise and the solution was stirred at −78° C. for a further 30 minutes when effervescence had ceased. A solution of 1,1-dimethylethyl (3-hydroxypropyl)methylcarbamate (6.62 g, 35.0 mmol) in dichloromethane (100 ml) was then added dropwise at −78° C. The resultant solution was stirred at −78° C. for 45 minutes, then a solution of methylamine (24.4 ml, 175 mmol) in dichloromethane (50 ml) was added. The resultant solution was allowed to warm to room temperature and stirred for a further 18 h. The reaction mixture was then poured into brine and extracted with dichloromethane three times. The combined organic fractions were then washed with brine, dried (MgSO4) and evaporated. The residue was triturated with diethyl ether and filtered. The solvent was evaporated to give the title compound (6.60 g, 100%) as an orange oil.
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Dimethylsulfoxide
Quantity
6.22 mL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Oxalyl chloride
Quantity
3.95 mL
Type
reactant
Reaction Step Three
Name
1,1-dimethylethyl (3-hydroxypropyl)methylcarbamate
Quantity
6.62 g
Type
reactant
Reaction Step Four
Name
dichloromethane
Quantity
100 mL
Type
solvent
Reaction Step Four
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
methylamine
Quantity
24.4 mL
Type
reactant
Reaction Step Six
Name
dichloromethane
Quantity
50 mL
Type
solvent
Reaction Step Six
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
title compound
Yield
100%

Identifiers

REACTION_CXSMILES
CS(C)=O.C(Cl)(=O)C(Cl)=O.[OH:11][CH2:12][CH2:13][CH2:14][N:15]([CH3:23])[C:16](=[O:22])[O:17][C:18]([CH3:21])([CH3:20])[CH3:19].CN>ClCCl.[Cl-].[Na+].O>[CH3:23][N:15]([CH2:14][CH2:13][CH:12]=[O:11])[C:16](=[O:22])[O:17][C:18]([CH3:21])([CH3:19])[CH3:20] |f:5.6.7|

Inputs

Step One
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Smiles
[Cl-].[Na+].O
Step Two
Name
Dimethylsulfoxide
Quantity
6.22 mL
Type
reactant
Smiles
CS(=O)C
Name
dichloromethane
Quantity
100 mL
Type
solvent
Smiles
ClCCl
Step Three
Name
Oxalyl chloride
Quantity
3.95 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Step Four
Name
1,1-dimethylethyl (3-hydroxypropyl)methylcarbamate
Quantity
6.62 g
Type
reactant
Smiles
OCCCN(C(OC(C)(C)C)=O)C
Name
dichloromethane
Quantity
100 mL
Type
solvent
Smiles
ClCCl
Step Five
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Six
Name
methylamine
Quantity
24.4 mL
Type
reactant
Smiles
CN
Name
dichloromethane
Quantity
50 mL
Type
solvent
Smiles
ClCCl
Step Seven
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the solution was stirred at −78° C. for a further 30 minutes when effervescence
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
to warm to room temperature
STIRRING
Type
STIRRING
Details
stirred for a further 18 h
Duration
18 h
EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane three times
WASH
Type
WASH
Details
The combined organic fractions were then washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residue was triturated with diethyl ether
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The solvent was evaporated

Outcomes

Product
Name
title compound
Type
product
Smiles
CN(C(OC(C)(C)C)=O)CCC=O
Measurements
Type Value Analysis
AMOUNT: MASS 6.6 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 100.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.